Cas no 16343-77-4 (2,2,3-trimethylbut-3-enal)

• Product Name: 2,2,3-trimethylbut-3-enal
• CAS No: 16343-77-4
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 3806692
• PubChem ID: 13760733
• Update Time: 2025-04-22

2,2,3-trimethylbut-3-enal Chemical and Physical Properties

Names and Identifiers

• 3-Butenal, 2,2,3-trimethyl-
• 2,2,3-Trimethylbut-3-enal
• SCHEMBL2163554
• EN300-1869067
• 16343-77-4
• 2,2,3-trimethylbut-3-enal

• Inchi： 1S/C7H12O/c1-6(2)7(3,4)5-8/h5H,1H2,2-4H3
• InChI Key： IOLBOWCWGVKAQS-UHFFFAOYSA-N
• SMILES： C(=O)C(C)(C)C(C)=C

Computed Properties

• Exact Mass: 112.088815002Da
• Monoisotopic Mass: 112.088815002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides